Cas no 100246-69-3 (2-Butyloctanoyl chloride)

• Product Name: 2-Butyloctanoyl chloride
• CAS No: 100246-69-3
• MF: C₁₂H₂₃ClO
• MW: 218.763423204422
• CID: 2622887
• PubChem ID: 22341435
• Update Time: 2025-04-21

2-Butyloctanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 100246-69-3
• Octanoyl chloride, 2-butyl-
• F71611
• RWUTXZOKQFXNQM-UHFFFAOYSA-N
• SCHEMBL2213056
• DTXSID30624995
• MFCD25954029
• 2-Butyloctanoyl chloride

• Inchi： 1S/C12H23ClO/c1-3-5-7-8-10-11(12(13)14)9-6-4-2/h11H,3-10H2,1-2H3
• InChI Key： RWUTXZOKQFXNQM-UHFFFAOYSA-N
• SMILES： ClC(C(CCCC)CCCCCC)=O

Computed Properties

• Exact Mass: 218.143743g/mol
• Monoisotopic Mass: 218.143743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.76g/mol
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1Ų